Cas no 60-54-8 (Tetracycline)

Tetracycline is the most basic compound in tetracycline antibiotics. Both tetracycline and its salts are yellow or light yellow crystals, which are extremely stable in dry state. Except aureomycin, other tetracycline aqueous solutions are quite stable. Tetracycline can be dissolved in dilute acid / alkali, slightly soluble in water and lower alcohols, However, it is insoluble in ether and petroleum ether. Tetracycline antibiotics mainly include chlortetracycline \ oxytetracycline \ tetracycline. Tetracycline antibiotics have a common chemical structure parent. Both chlortetracycline and oxytetracycline are derivatives of tetracycline. The former is Chlorotetracycline, and the latter is oxytetracycline. Tetracyclines are acid-base amphoteric compounds< Br>
Tetracycline structure
Tetracycline structure
Tetracycline
60-54-8
C22H24N2O8
444.4346
MFCD00151232
33760
24900120

Tetracycline Properties

Names and Identifiers

    • tetracycline
    • 12,12a-pentahydroxy-6-methyl-1,11-dioxo-1
    • 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-Naphthacenecarboxamide
    • 4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-4-(dimethylamino)-4
    • 6-methyl-1,11-dioxy-2-naphthacenecarboxamide
    • abramycin
    • abricycline
    • achromycin(naphthacenederivative)
    • achromycin(naphthracenederivatives)
    • [13C2215N2]-Tetracycline
    • amycin
    • cytome
    • panmycin
    • polyotic
    • solvocin
    • steclin
    • t-125
    • tetrabon
    • tetra-co
    • tetracyclin
    • Tetramycin
    • veracin
    • (2Z,4S,4aS,6S,12aS)-2-(Amino-hydroxymethylidene)-4-dimethylamino-6,10,11,12a-tetrahydroxy-6-methyl-4,4a,5,5a-tetrahydrotetracene-1,3,12-trione
    • Deschlorobiomycin
    • Tsiklomitsin
    • Tetracyclinum
    • Tsiklomistsin
    • Sumycin
    • Achromycin
    • Tetraciclina
    • Tetrazyklin
    • Cyclopar
    • Achromycin V
    • Tetracyn
    • Vetacyclinum
    • Tetraverine
    • Tetradecin
    • Omegamycin
    • Hostacyclin
    • Ambramycin
    • Tetrafil
    • Tetracycline base
    • Topicycline
    • Criseociclina
    • Cefracycline
    • Agromicina
    • Neocycline
    • Limecycline
    • Tetracycl
    • Roviciclina
    • Purocyclina
    • Polycycline
    • Micycline
    • Lexacycline
    • Democracin
    • Ambramicina
    • Orlycycline
    • Me
    • TETRACYCLINE [VANDF]
    • Robitet
    • Tetraciclina [INN-Spanish]
    • NCGC00017323-07
    • LYMECYCLINE IMPURITY H [EP IMPURITY]
    • Ala-Tet
    • Spectrum3_000565
    • tetracyclin-
    • SCHEMBL21271987
    • (4R,4AS,5AS,6S,12AS)-4-(DIMETHYLAMINO)-3,6,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE
    • s4490
    • SK-Tetracycline
    • component of Tetrastatin
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aS,5aS,6S,12aS)-
    • EINECS 200-481-9
    • (-)-Tetracycline
    • 60-54-8 (FREE BASE)
    • Economycin
    • RKL10088
    • Mericycline
    • Tetracycline dried down 2.5 microg/mL
    • TETRACYCLINE [JAN]
    • Panmycin (TN)
    • Tetracycline, >=98.0% (NT)
    • AB00053550_05
    • TETRACYCLINE [HSDB]
    • NSC-108579
    • TETRACYCLINE [USP MONOGRAPH]
    • methyl-1,11-dioxo-2-naphthacenecarboxamide
    • DTXCID703645
    • Cyclomycin
    • Tetracycline (internal use)
    • AKOS026749977
    • KBio2_006650
    • F8VB5M810T
    • CCRIS 9483
    • Tetrabid Organon
    • Tetracycline & VRC3375
    • SPBio_001457
    • NCGC00017323-05
    • T3971
    • Z2144222809
    • AB00053550-04
    • Bristacycline
    • Centet (base)
    • NCGC00017323-03
    • TETRACYCLINE [INN]
    • Cefracycline suspension
    • TETRACYCLINE [GREEN BOOK]
    • Biocycline
    • Tetracycline I
    • 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,1 0,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
    • Achromycin, naphthacene derivative
    • NSC 108579
    • D0Z5PF
    • Vetquamycin-324 (free base)
    • KBio2_001514
    • (4S,4aS,5aS,6S,12aS)-2-[Amino(hydroxy)methylene]-4beta-(dimethylamino)-1,2,3,4,4a,5,5a,6,11,12a-decahydro-6alpha,10,12,12abeta-tetrahydroxy-6-methylnaphthacene-1,3,11-trione
    • TETRACYCLINE [MART.]
    • Prestwick1_000140
    • Resteclin
    • Tetracycline Monohydrochloride
    • OFVLGDICTFRJMM-WESIUVDSSA-N
    • Bristaciclina
    • HY-A0107
    • Sanclomycine
    • Liquamycin (Veterinary)
    • Supramycin
    • PYLERA COMPONENT TETRACYCLINE
    • Tetracycline, >=88.0% (HPLC)
    • NSC108579
    • Tetracycline [USP:INN:BAN:JAN]
    • BPBio1_000242
    • Spectrum_001034
    • NCGC00017323-04
    • Dumocyclin
    • Bio-tetra
    • TETRACYCLINE COMPONENT OF PYLERA
    • HSDB 3188
    • Medocycline
    • NCGC00017323-15
    • BDBM50237605
    • SCHEMBL537050
    • TETRACYCLINE [WHO-DD]
    • Achromycin (naphthacene derivative)
    • (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
    • Brodspec
    • KBioSS_001514
    • OXYTETRACYCLINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
    • Prestwick3_000140
    • Tetracycline Free Base
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-
    • Spectrum4_000352
    • DB00759
    • CHEBI:27902
    • Copharlan
    • E701
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, [4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha)]-
    • BSPBio_000220
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
    • KBioGR_000783
    • Tetracycline II
    • Bristaciclin
    • TETRACYCLINE [USP IMPURITY]
    • CS-8188
    • SCHEMBL2116661
    • IDI1_000827
    • Tetracycline metaphosphate
    • DTXSID7023645
    • Q193045
    • Tox21_300150
    • Spectrum5_001112
    • SPBio_002159
    • Spectrum2_001329
    • Vetquamycin
    • NWXMGUDVXFXRIG-WESIUVDSSA-N
    • 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
    • BT166207
    • Tetracyclinehydrate
    • Tetracyclinum [INN-Latin]
    • Tetrachel
    • MFCD00151232
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
    • BIDD:GT0653
    • KBio1_000827
    • Tetracyclines
    • NINDS_000827
    • TETRACYCLINE [EP MONOGRAPH]
    • D00201
    • Tetracycline (JAN/USP/INN)
    • CAS-60-54-8
    • Prestwick2_000140
    • Prestwick0_000140
    • TETRACYCLINE [MI]
    • (4S,4aS,5aS,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
    • HMS2090B04
    • SR-01000000212-3
    • SR-01000000212
    • NCGC00142507-02
    • (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
    • Enterocycline
    • UNII-F8VB5M810T
    • KBio3_001450
    • SCHEMBL2116649
    • Tetracycline HCl
    • Sumycin (TN)
    • Tetracycline [USAN:INN:BAN:JAN]
    • Piracaps (base)
    • EC 200-481-9
    • Ciclibion
    • SCHEMBL3098
    • KBio2_004082
    • Tetracyn (TN)
    • NCGC00254063-01
    • D08NQZ
    • 60-54-8
    • GTPL10927
    • SBI-0051530.P003
    • BSPBio_001950
    • Bristaciclin alpha
    • C06570
    • AB00053550_06
    • DivK1c_000827
    • (4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
    • TETRACYCLINE [ORANGE BOOK]
    • EN300-374118
    • AKOS024277860
    • NS00000577
    • Liquamycin
    • 6416-04-2 (3H2O)
    • Tetracycline, EP grade
    • HMS2232B22
    • SR-01000311198
    • NCGC00018244-02
    • MLS001183730
    • SR-01000311198-1
    • CHEMBL1970834
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo, (4S,4aS,5aS,6S,12aS)-
    • Bristaciclin .alpha.
    • SMR000677914
    • WLN: L E6 C666 BV FV CU GUTTT&J DQ EQ GVZ HQ IN1&1 MQ M1 RQ
    • 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
    • OFVLGDICTFRJMM-UHFFFAOYSA-N
    • Talsutin (Salt/Mix)
    • SR-01000311198-2
    • SCHEMBL2614976
    • SCHEMBL4092221
    • 2-Naphthacenecarboxamide,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
    • Ibicyn
    • CHEMBL1315061
    • AKOS022060566
    • (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
    • Acromicina
    • Mysteclin-F (Salt/Mix)
    • NCGC00181125-01
    • Steclin
    • NCI60_000202
    • NCGC00188941-01
    • FT-0696567
    • Tetra-Proter
    • Tetraseptine
    • Bristacycline (Salt/Mix)
    • Liquamycin, veterinary
    • 4-(Dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydro-2-naphthacenecarboxamide, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
    • Lemtrex (base)
    • SCHEMBL16245310
    • Dispatetrin
    • Sigmamycin
    • US8865686, Table 1, Compound 1
    • AKOS000715021
    • Tetracyclinbase
    • 4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
    • BDBM136690
    • Dumocyclin (Salt/Mix)
    • Tetraciclina (INN-Spanish)
    • TETRACYCLINE (USP IMPURITY)
    • S02AA08
    • D06AA04
    • TETRACYCLINE (EP MONOGRAPH)
    • S01AA09
    • LYMECYCLINE IMPURITY H (EP IMPURITY)
    • S03AA02
    • Tetracyclinum (INN-Latin)
    • A01AB13
    • TETRACYCLINE (USP MONOGRAPH)
    • J01AA07
    • TETRACYCLINE (MART.)
    • Tetracycline Intramuscular Vet
    • VETRACYCLINUM
    • Tetracycline (USP:INN:BAN:JAN)
    • Veracin
    • Abricycline
    • (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-1,6,10,12,12a-pentahydroxy-6-methyl-3,11-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
    • 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
    • Abramycin
    • Amycin
    • DA-68063
    • Tetra-Co
    • Panmycin
    • T-125
    • Solvocin
    • 6-Methyl-1,11-dioxy-2-naphthacenecarboxamide
    • Tetrabon
    • NCGC00017323-16
    • Tetracyclin
    • Cytome
    • +Expand
    • MFCD00151232
    • NWXMGUDVXFXRIG-WESIUVDSSA-N
    • 1S/C22H24N2O8/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30)/t9-,10-,15-,21+,22-/m0/s1
    • O([H])[C@@]12C(=C(C(N([H])[H])=O)C([C@]([H])([C@]1([H])C([H])([H])[C@@]1([H])C(=C(C3C(=C([H])C([H])=C([H])C=3[C@@]1(C([H])([H])[H])O[H])O[H])O[H])C2=O)N(C([H])([H])[H])C([H])([H])[H])=O)O[H]

Computed Properties

  • 444.15300
  • 6
  • 9
  • 2
  • 444.153
  • 32
  • 971
  • 0
  • 5
  • 0
  • 1
  • 0
  • 1
  • -2
  • 168
  • 0
  • 182

Experimental Properties

  • 0.48590
  • 181.62000
  • 13,9271
  • 1.741
  • Limited solubility in water. Soluble in 1M HCl with heating.
  • 554.44°C (rough estimate)
  • 172-174 ºC (dec.)
  • 437.3 °C
  • 95% ethanol: soluble12.5mg/mL
  • Powder
  • Solubility at about 28 ℃
  • Easy to absorb moisture and sensitive to light
  • pKa (50% aq DMF): 8.3, 10.2(at 25℃)
  • -257.9- -239° (MeOH)
  • 1.644

Tetracycline Security Information

  • GHS07 GHS07
  • QI8750000
  • 3
  • S22;S36
  • S22-S36
  • R22
  • Xn Xn
  • H302
  • P264; P270; P301+P312; P330; P501
  • Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
  • R22
  • Warning
  • LD50 in rats, mice (mg/kg): 807, 808 orally (Goldenthal)
  • 3-8-10

Tetracycline Customs Data

  • 2941301100

  • China Customs Code:

    2941301100

Tetracycline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003V44-25g
Tetracycline
 60-54-8 95%
25g
 $73.00 2024-04-22
A2B Chem LLC
AB79492-25g
Tetracyclinehydrate
 60-54-8 95%
25g
 $59.00 2024-04-19
abcr
AB349608-5 g
Tetracycline; .
 60-54-8
5 g
 €64.20 2023-07-19
BioAustralis
BIA-T1334-5 mg
Tetracycline
 60-54-8 >95%byHPLC
5mg
 $126.00 2023-08-29
ChemScence
CS-8188-200mg
Tetracycline
 60-54-8 >98.0%
200mg
 $60.0 2022-04-27
Enamine
EN300-374118-0.05g
(4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
 60-54-8 95%
0.05g
 $19.0 2023-05-30
eNovation Chemicals LLC
Y1053897-100g
Tetracycline
 60-54-8 95%
100g
 $215 2022-09-08
LKT Labs
T1677-10 g
Tetracycline
 60-54-8 ≥90%
10g
 $54.90 2023-07-10
MedChemExpress
HY-A0107-200mg
Tetracycline
 60-54-8 ≥98.0%
200mg
 ￥500 2024-04-18
S e l l e c k ZHONG GUO
S4490-25mg
Tetracycline
 60-54-8 98%
25mg
 ¥795.38 2023-09-15

Tetracycline Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:60-54-8)
ZHENG YU HAN
15107128801
1400818899@qq.com
Hubei Xingcheng Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:60-54-8)
MAO QUAN
19171210221
3371991952@QQ.COM
SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:60-54-8)
HUANG JING LI
18025840623
sz@meryer.com
HU BEI HENG SHUO HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:60-54-8)
WANG SHUO
13986271535
hengshuochem@163.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:60-54-8)
WANG HUA
13667159345
13667159345@163.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:60-54-8)
TANG WEI
17720532645
t17720532645@163.com
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:60-54-8)
MO HANG QI
17002132182
3146474380@qq.com
Nantong Zhonghe Chemical New Material Co.LTD
Audited Supplier Audited Supplier
(CAS:60-54-8)
HU GE BING
13003551299
2369399482@qq.com

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